Cas no 5218-94-0 ([3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate)
![[3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate structure](https://www.kuujia.com/scimg/cas/5218-94-0x500.png)
5218-94-0 structure
Product name:[3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate
[3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate Chemical and Physical Properties
Names and Identifiers
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- [3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate
- 3-(4-methoxyphenyl)-2,2-dimethyl-4-propyl-2h-chromen-7-yl acetate
- C15053
- AC1L5P5Q
- NCIOpen2_008508
- AC1Q62E7
- CTK4J5557
- NSC77476
- AR-1E7025
- NSC-77476
- 3-(4-methoxyphenyl)-2,2-dimethyl-4-propyl-2h-chromen-7-yl acetate; C15053; AC1L5P5Q; NCIOpen2_008508; AC1Q62E7; CTK4J5557; NSC77476; AR-1E7025; NSC-77476;
- Q27148687
- CHEBI:79573
- 7-acetoxy-3-(4-methoxy-phenyl)-2,2-dimethyl-4-propyl-2H-chromene
- 3-(4-methoxyphenyl)-2,2-dimethyl-4-propyl-2H-1-benzopyran-7-yl acetate
- 2,2-Dimethyl-3-(4-methoxyphenyl)-4-propyl-2H-1-benzopyran-7-ol acetate
- 5218-94-0
- DTXSID50291709
-
- Inchi: InChI=1S/C23H26O4/c1-6-7-20-19-13-12-18(26-15(2)24)14-21(19)27-23(3,4)22(20)16-8-10-17(25-5)11-9-16/h8-14H,6-7H2,1-5H3
- InChI Key: NSETTWBXUXKUOF-UHFFFAOYSA-N
- SMILES: CCCC1=C(C(OC2=C1C=CC(=C2)OC(=O)C)(C)C)C3=CC=C(C=C3)OC
Computed Properties
- Exact Mass: 366.18318
- Monoisotopic Mass: 366.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.094
- Boiling Point: 479.5°C at 760 mmHg
- Flash Point: 207.2°C
- Refractive Index: 1.541
- PSA: 44.76
- LogP: 5.50240
[3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate Related Literature
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Rong Sun,Xiao-Jiao Du,Chun-Yang Sun,Song Shen,Yang Liu,Yan Bao,Yan-Hua Zhu Biomater. Sci., 2015,3, 1105-1113
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Lanfang Pang,Yanmei Zhou,Enze Wang,Fang Yu,Hua Zhou,Wenli Gao RSC Adv., 2016,6, 16467-16473
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Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
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Liang Ding,Jing An Polym. Chem., 2014,5, 733-742
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Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149
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Antoine Buchard,Michael R. Kember,Karl G. Sandeman,Charlotte K. Williams Chem. Commun., 2011,47, 212-214
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David M. Hodgson,Matthew J. Fleming,Zhaoqing Xu,Changxue Lin,Steven J. Stanway Chem. Commun., 2006, 3226-3228
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9. A 4-aminonaphthalimide-based fluorescent traceable prodrug with excellent photoinduced cytotoxicity†Shilong Zhong,Lingling Zhang,Mengwen Yi Chem. Commun., 2021,57, 6558-6561
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Eugenio Coronado,Maurici López-Jordà Dalton Trans., 2010,39, 4903-4910
5218-94-0 ([3-(4-methoxyphenyl)-2,2-dimethyl-4-propylchromen-7-yl] Acetate) Related Products
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